Cas no 524929-35-9 ((2R,3S)-3-(Benzyloxy)-2-hydroxybutanoic acid ethyl ester)
524929-35-9 structure
Product Name:(2R,3S)-3-(Benzyloxy)-2-hydroxybutanoic acid ethyl ester
CAS No:524929-35-9
MF:C13H18O4
MW:238.279624462128
CID:2850640
Update Time:2023-08-10
(2R,3S)-3-(Benzyloxy)-2-hydroxybutanoic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- (2R,3S)-3-(Benzyloxy)-2-hydroxybutanoic acid ethyl ester
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- Inchi: 1S/C13H18O4/c1-3-16-13(15)12(14)10(2)17-9-11-7-5-4-6-8-11/h4-8,10,12,14H,3,9H2,1-2H3/t10-,12+/m0/s1
- InChI Key: KPIOBUOQQTWTQA-CMPLNLGQSA-N
- SMILES: O(CC1C=CC=CC=1)[C@@H](C)[C@H](C(=O)OCC)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 224
- XLogP3: 1.6
- Topological Polar Surface Area: 55.8
(2R,3S)-3-(Benzyloxy)-2-hydroxybutanoic acid ethyl ester Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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